Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate

• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol
• IUPAC Name: butyl N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamate
• InChI: InChI=1S/C14H18N2O2S/c1-2-3-8-18-14(17)16-13-11(9-15)10-6-4-5-7-12(10)19-13/h2-8H2,1H3,(H,16,17)
• InChI Key: RMPQUEKHKIZTSX-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)NC1=C(C2=C(S1)CCCC2)C#N

Description

Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate, also known as BTTC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BTTC is a carbamate derivative of benzo[b]thiophene, which is a heterocyclic aromatic compound.

Mechanism of Action

The exact mechanism of action of Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function in Alzheimer's and Parkinson's patients. Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has also been shown to inhibit the activity of certain kinases, which are proteins that play a role in cell signaling pathways. This inhibition can lead to the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects
Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been shown to have various biochemical and physiological effects. In Alzheimer's and Parkinson's patients, Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been shown to improve cognitive function and reduce the progression of the disease. In cancer cells, Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been shown to inhibit cell growth and induce apoptosis, which is programmed cell death. Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has also been shown to have antimicrobial properties, which can help in the development of new antibiotics.

Advantages and Limitations for Lab Experiments

Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has several advantages for lab experiments. It is easy to synthesize and has a high purity, which makes it a reliable compound for experiments. Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has also been shown to have low toxicity, which makes it a safe compound to work with. However, there are some limitations to using Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret results. Additionally, Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has limited solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the study of Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate. One potential direction is to further explore its potential applications in the treatment of cancer, Alzheimer's, and Parkinson's disease. Another direction is to investigate its use in developing new antibiotics. Additionally, there is potential for Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate to be used in organic electronics, such as OLEDs and OPVs. Further research is needed to fully understand the mechanism of action of Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate and its potential applications in various fields.

Synthesis Methods

The synthesis of Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate involves the reaction of 3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with butyl isocyanate in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high purity product. The synthesis method has been optimized to improve the yield and purity of Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate, making it a viable candidate for various applications.

Scientific Research Applications

Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been studied extensively for its potential applications in various fields. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has also been studied for its antimicrobial properties, which make it a potential candidate for developing new antibiotics. In addition, Butyl (3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)carbamate has been explored for its use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).